Cas no 1798618-66-2 (methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate)

• Product Name: methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate
• CAS No: 1798618-66-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5375718
• Update Time: 2025-05-19

methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[1-(3-pyridinylcarbonyl)-3-pyrrolidinyl]thio]acetate
• methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate

• Inchi： 1S/C13H16N2O3S/c1-18-12(16)9-19-11-4-6-15(8-11)13(17)10-3-2-5-14-7-10/h2-3,5,7,11H,4,6,8-9H2,1H3
• InChI Key： FWZRZDDJXOGMQD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(C2=CC=CN=C2)=O)C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.5±45.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Additional information on methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate

Research Briefing on Methyl 2-{[1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS: 1798618-66-2)

Methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS: 1798618-66-2) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidinyl and pyridine-carbonyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate involves a multi-step process, starting with the condensation of pyridine-3-carboxylic acid with pyrrolidin-3-amine, followed by thiolation and esterification. The compound's structure has been confirmed using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). Its crystalline form has also been characterized by X-ray diffraction, revealing key intermolecular interactions that may influence its biological activity.

Recent pharmacological studies have focused on the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro assays demonstrated significant inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Additionally, molecular docking simulations have revealed strong binding affinities for these enzymes, further supporting its mechanism of action. These findings highlight the compound's potential for treating chronic inflammatory diseases, such as rheumatoid arthritis and asthma.

Beyond its anti-inflammatory properties, methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate has also been investigated for its role in cancer therapy. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In conclusion, methyl 2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS: 1798618-66-2) represents a promising scaffold for the development of new therapeutic agents. Its dual inhibitory effects on COX-2 and 5-LOX, coupled with its pro-apoptotic activity in cancer cells, make it a versatile candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models to advance its clinical potential.